5-(5-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-2-furyl)-2-benzofuran-1(3H)-one

• IUPAC Name: 5-[5-[(5-aminotetrazol-1-yl)iminomethyl]furan-2-yl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C14H10N6O3/c15-14-17-18-19-20(14)16-6-10-2-4-12(23-10)8-1-3-11-9(5-8)7-22-13(11)21/h1-6H,7H2,(H2,15,17,19)
• InChI Key: PWTTYQKDBVCNDK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)C3=CC=C(O3)C=NN4C(=NN=N4)N)C(=O)O1
• Molecular Formula: C14H10N6O3
• Molecular Weight: 310.27 g/mol

Description

The compound is part of a broader class of chemicals that are synthesized through complex chemical reactions involving multiple steps, including ring opening and closure, amidation, and condensation processes. These compounds are studied for their potential applications in various fields, including pharmacology and materials science due to their unique structural and chemical properties.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions that start from basic precursors to form more complex structures. For instance, the synthesis of similar benzofuran and tetrazole derivatives involves ring opening followed by ring closure reactions, showcasing the complexity and precision required in chemical synthesis processes (Halim & Ibrahim, 2022).

Molecular Structure Analysis

Molecular structure analysis of such compounds often utilizes X-ray crystallography, NMR, IR spectroscopy, and DFT calculations to establish the geometry, bond lengths, angles, and overall molecular conformation. The structure is crucial for understanding the compound's reactivity and interaction with other molecules (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving these compounds can include nucleophilic attacks, electrophilic additions, and various substitution reactions. Their reactivity is often explored through computational and experimental methods to predict and verify reaction pathways and products (Fischer et al., 2013).

Physical Properties Analysis

The physical properties such as melting points, boiling points, solubility, and crystalline structure are determined through experimental measurements. These properties are essential for the compound's application in material science and pharmaceuticals (Cao et al., 2006).

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity towards various reagents, and stability under different conditions, are analyzed through both theoretical and experimental approaches. Understanding these properties is vital for predicting the compound's behavior in chemical reactions and its potential applications (Vessally et al., 2013).

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials. If it were a potential ligand for metal ions, future research might focus on exploring its coordination chemistry.